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Compound of Interest

Compound Name: 3-Fluorobenzhydrazide

Cat. No.: B1330726 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for 3-
Fluorobenzhydrazide (CAS No. 499-55-8), a key intermediate in the synthesis of various

heterocyclic compounds with potential applications in medicinal chemistry and drug discovery.

[1][2][3] Adherence to these guidelines is crucial for ensuring laboratory safety and minimizing

potential health risks.

Chemical Identification and Physical Properties
3-Fluorobenzhydrazide is a fluorinated derivative of benzoic hydrazide.[1][2][3] Its physical

and chemical properties are summarized in the table below for easy reference.
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Property Value Source

Synonyms
3-Fluorobenzohydrazide, 3-

Fluorobenzoic acid hydrazide
[1][2][3][4]

Molecular Formula C7H7FN2O [1][2][3][4]

Molecular Weight 154.14 g/mol [1][2][3]

Appearance
Off-white to beige fibers or

crystalline powder
[1][2][3][5]

Melting Point 138 - 143 °C [1][2][3][5]

Boiling Point 312.6 °C at 760 mmHg

Flash Point 142.8 °C

Density 1.272 g/cm³

Purity >97% [1][2][3]

Hazard Identification and Classification
3-Fluorobenzhydrazide is classified as a hazardous substance. The primary hazards are

outlined in the table below.

Hazard Class GHS Classification Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2A
H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation

Source:[4][6][7]

Signal Word: Warning

Hazard Pictogram:
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GHS07 Exclamation Mark

Toxicological Information
While specific quantitative toxicity data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal

Concentration, 50%) for 3-Fluorobenzhydrazide are not readily available in the reviewed

literature, the hazard classification indicates that it is harmful if it comes into contact with skin,

is inhaled, or is swallowed.[7] It is important to handle this compound with appropriate care to

avoid exposure.

Derivatives of 3-Fluorobenzhydrazide have been investigated for their antimicrobial activity

and have shown low toxicity against human cells in some studies.[1][2][3] However, this does

not negate the handling precautions required for the parent compound.

Handling and Storage
Proper handling and storage procedures are essential to minimize the risks associated with 3-
Fluorobenzhydrazide.

4.1. Engineering Controls and Personal Protective Equipment (PPE)

A detailed workflow for handling 3-Fluorobenzhydrazide is provided below.
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Diagram 1: Workflow for Safe Handling of 3-Fluorobenzhydrazide

Review Safety Data Sheet (SDS)

Don appropriate PPE:
- Chemical resistant gloves

- Safety goggles with side shields
- Lab coat

Ensure work is conducted in a
well-ventilated area or chemical fume hood

Avoid inhalation of dust and contact
with skin, eyes, and clothing

Weigh and transfer in a contained manner
(e.g., weighing boat, enclosed balance)

Dispense with care to avoid generating dust

Clean work area thoroughly

Wash hands and exposed skin
with soap and water

Store in a tightly closed container
in a cool, dry, and well-ventilated place
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Caption: Diagram 1: Workflow for Safe Handling of 3-Fluorobenzhydrazide

4.2. Storage Conditions

Store 3-Fluorobenzhydrazide in a tightly sealed container in a cool, dry, and well-ventilated

area.[8] Keep it away from incompatible materials such as oxidizing agents.[7]

Emergency Procedures
In the event of an emergency, follow the appropriate first aid and spill response measures.

5.1. First Aid Measures

The following table summarizes the recommended first aid procedures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1330726?utm_src=pdf-body-img
https://www.benchchem.com/product/b1330726?utm_src=pdf-body
https://www.benchchem.com/product/b1330726?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Purification_of_Synthetic_Hydrazide_Compounds.pdf
https://www.chemsrc.com/en/cas/499-55-8_511043.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[8]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.[7] If

skin irritation occurs, get medical

advice/attention.[9]

Eye Contact

Rinse cautiously with water for several minutes.

[4][7] Remove contact lenses, if present and

easy to do. Continue rinsing.[4][7] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[8] Never give anything by mouth to an

unconscious person.[8] Call a physician or

poison control center immediately.[8]

Source:[4][7][8][9]

5.2. Spill Response

A logical workflow for responding to a spill of 3-Fluorobenzhydrazide is illustrated below.
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Diagram 2: Spill Response Protocol for 3-Fluorobenzhydrazide

Spill Occurs
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- Safety goggles
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(e.g., sand, vermiculite)

Carefully sweep or scoop up the material,
avoiding dust generation

Place in a sealed, labeled container
for hazardous waste disposal

Decontaminate the spill area with a suitable cleaner

Report the incident to the appropriate
safety personnel
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Caption: Diagram 2: Spill Response Protocol for 3-Fluorobenzhydrazide
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Fire-Fighting Measures
In case of a fire involving 3-Fluorobenzhydrazide, use a dry chemical, carbon dioxide, or

alcohol-resistant foam extinguisher.[8] Firefighters should wear self-contained breathing

apparatus and full protective clothing to prevent contact with skin and eyes.[4]

Disposal Considerations
Dispose of 3-Fluorobenzhydrazide and any contaminated materials in accordance with local,

state, and federal regulations.[7] Do not allow the chemical to enter drains or waterways.[7]

Experimental Protocols
While detailed, step-by-step experimental protocols for the safe handling of 3-
Fluorobenzhydrazide are not explicitly provided in the available safety data sheets, general

best practices for handling solid chemical reagents in a laboratory setting should be strictly

followed. These include:

Weighing and Transferring: Always conduct these operations in a chemical fume hood or a

ventilated balance enclosure to minimize inhalation exposure. Use appropriate tools

(spatulas, weighing paper) to avoid direct contact.

Reaction Setup: When using 3-Fluorobenzhydrazide in a reaction, ensure the apparatus is

assembled correctly and securely in a fume hood. If heating is required, use a controlled

heating source (e.g., heating mantle, oil bath) and monitor the reaction closely.

Work-up and Purification: Procedures such as extraction, filtration, and chromatography

should be performed with appropriate PPE and in a well-ventilated area. Be mindful of the

potential for the compound to be present in waste streams and handle them accordingly.

For the synthesis of hydrazides, a common method involves the reaction of an ester with

hydrazine hydrate in a suitable solvent like ethanol, often under reflux.[10] Purification is

typically achieved through recrystallization.[8][10]

Disclaimer
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This guide is intended for informational purposes only and should not be considered a

substitute for a comprehensive risk assessment conducted by qualified professionals. Always

refer to the most current Safety Data Sheet (SDS) for 3-Fluorobenzhydrazide before handling

the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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